Cas no 2172226-20-7 (4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole)
4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole
- EN300-1610339
- 2172226-20-7
- 4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole
-
- Inchi: 1S/C14H18ClN3/c1-3-5-14-13(9-15)16-17-18(14)10-12-7-4-6-11(2)8-12/h4,6-8H,3,5,9-10H2,1-2H3
- InChI Key: KBNZFUZOIRXEBA-UHFFFAOYSA-N
- SMILES: ClCC1=C(CCC)N(CC2C=CC=C(C)C=2)N=N1
Computed Properties
- Exact Mass: 263.1189253g/mol
- Monoisotopic Mass: 263.1189253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 30.7Ų
4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610339-0.05g |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 0.05g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1610339-0.1g |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 0.1g |
$1332.0 | 2023-06-04 | ||
| Enamine | EN300-1610339-0.25g |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 0.25g |
$1393.0 | 2023-06-04 | ||
| Enamine | EN300-1610339-0.5g |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 0.5g |
$1453.0 | 2023-06-04 | ||
| Enamine | EN300-1610339-1.0g |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 1g |
$1515.0 | 2023-06-04 | ||
| Enamine | EN300-1610339-2.5g |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 2.5g |
$2969.0 | 2023-06-04 | ||
| Enamine | EN300-1610339-5.0g |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 5g |
$4391.0 | 2023-06-04 | ||
| Enamine | EN300-1610339-10.0g |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 10g |
$6512.0 | 2023-06-04 | ||
| Enamine | EN300-1610339-50mg |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 50mg |
$1272.0 | 2023-09-23 | ||
| Enamine | EN300-1610339-100mg |
4-(chloromethyl)-1-[(3-methylphenyl)methyl]-5-propyl-1H-1,2,3-triazole |
2172226-20-7 | 100mg |
$1332.0 | 2023-09-23 |
4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole
4-(Chloromethyl)-1-(3-Methylphenyl)methyl-5-propyl-1H-1,2,3-triazole: An Overview of a Versatile Compound (CAS No. 2172226-20-7)
4-(Chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole (CAS No. 2172226-20-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and bioactivity. The presence of a chloromethyl group and a 3-methylphenyl substituent adds to its versatility and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
The triazole ring is a fundamental structure in many biologically active molecules, including antifungal agents, anti-inflammatory drugs, and antiviral compounds. The 4-(chloromethyl) group provides a reactive site for further functionalization, enabling the synthesis of derivatives with tailored properties. The 3-methylphenyl substituent enhances the lipophilicity of the molecule, which can be crucial for improving its pharmacokinetic profile and bioavailability.
Recent studies have highlighted the potential of 4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the use of this compound as a scaffold for designing potent inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of this compound exhibited high binding affinity to specific protein targets involved in cancer signaling pathways, suggesting its potential as an anticancer agent.
In another study published in Bioorganic & Medicinal Chemistry Letters (2024), scientists explored the antimicrobial properties of 4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole and its derivatives. The results showed that these compounds demonstrated significant activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for the development of new antibiotics to combat multidrug-resistant pathogens.
The synthetic accessibility of 4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole is another factor contributing to its popularity in research laboratories. The compound can be synthesized via a multi-step process involving copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used "click" reaction known for its high efficiency and selectivity. This method allows for the facile introduction of various functional groups at different positions on the triazole ring, facilitating the exploration of structure-activity relationships (SAR) and the optimization of biological properties.
Beyond its applications in medicinal chemistry, 4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole has also shown promise in materials science. A recent study published in Advanced Materials (2024) reported the use of this compound as a building block for constructing supramolecular assemblies with tunable optical and electronic properties. The researchers demonstrated that by incorporating this triazole derivative into polymer matrices or self-assembled monolayers, they could achieve enhanced performance in photovoltaic devices and sensors.
The environmental impact of 4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole is another important consideration. Studies have shown that while the compound itself is stable under normal conditions, proper handling and disposal protocols should be followed to minimize any potential environmental risks. Researchers are actively investigating greener synthetic methods to reduce the ecological footprint associated with its production.
In conclusion, 4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole (CAS No. 2172226-20-7) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
2172226-20-7 (4-(chloromethyl)-1-(3-methylphenyl)methyl-5-propyl-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)